Cas no 919784-56-8 (Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester)

Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester structure
919784-56-8 structure
Product Name:Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
CAS No:919784-56-8
MF:C20H22O4
MW:326.386286258698
CID:761233
PubChem ID:53629659
Update Time:2025-04-19

Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
    • 3-Benzyloxy-5-cyclopentyloxy-benzoic acid methyl ester
    • methyl 3-cyclopentyloxy-5-phenylmethoxybenzoate
    • SCHEMBL1427650
    • 919784-56-8
    • DTXSID90705517
    • Methyl 3-(benzyloxy)-5-(cyclopentyloxy)benzoate
    • Methyl 3-(cyclopentyloxy)-5-[(phenylmethyl)oxy]benzoate
    • ZECYILYXIMQXQJ-UHFFFAOYSA-N
    • Inchi: 1S/C20H22O4/c1-22-20(21)16-11-18(23-14-15-7-3-2-4-8-15)13-19(12-16)24-17-9-5-6-10-17/h2-4,7-8,11-13,17H,5-6,9-10,14H2,1H3
    • InChI Key: ZECYILYXIMQXQJ-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC=CC=1)C1CCCC1

Computed Properties

  • Exact Mass: 326.15180918g/mol
  • Monoisotopic Mass: 326.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 44.8Ų
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